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Cat. No.: B421677

Salcomine: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Salcomine, the coordination complex N,N'-bis(salicylidene)ethylenediaminocobalt(ll), or
Co(salen), is a compound of significant interest due to its remarkable ability to reversibly bind
molecular oxygen.[1][2] First reported in 1933, the observation of its oxygen-carrying
capabilities five years later sparked extensive research into its potential applications, ranging
from oxygen storage and separation to catalysis.[1] This document provides an in-depth
technical overview of the fundamental properties of Salcomine, including its synthesis,
structure, and oxygen-binding mechanism. Detailed experimental protocols and structured data
are presented to serve as a valuable resource for researchers in chemistry and drug
development.

Chemical and Physical Properties

Salcomine is a solid complex formed between the cobalt(ll) ion and the Schiff base ligand
derived from the condensation of salicylaldehyde and ethylenediamine.[3] Its properties are
summarized below.

General Properties
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Property Value Source(s)
Molecular Formula C16H14CON202 [3114]
Molar Mass 325.233 g:mol—? [41[5]

Red-brown to dark brown
Appearance ) [31[6]
crystalline powder

CAS Number 14167-18-1 [31[4]

olubili | Stabili

Property Description Source(s)

Water Solubility Insoluble [5][6]

o ) Soluble in benzene,
Solubility in Organic Solvents o [5]1[6]
chloroform, and pyridine

Stable under normal
- conditions. Incompatible with
Stability ) [6]
strong acids and strong

oxidizing agents.

: ic and Physicochemical

Property Value Source(s)
Melting Point >300 °C [5]
lonization Energy 7.52 eV

Oxygen Capacity 4.7-4.8% by weight [6]

Structure and Coordination Chemistry

Salcomine's ability to bind oxygen is intrinsically linked to its molecular structure. The central
cobalt atom is coordinated to the tetradentate salen ligand through two nitrogen and two
oxygen atoms, forming a square planar complex.[7]
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Salcomine can exist in different crystalline forms, often referred to as "active" and "inactive,"
depending on the solvent used for preparation.[2] The "inactive” form consists of dimeric units,
[Co(salen)]z, which has a less open crystal lattice, hindering oxygen passage.[2] The "active"
forms are thought to have a more open lattice structure, allowing for the diffusion of molecular
oxygen.[2]

In the solid state, Salcomine can crystallize as a dimer where the cobalt centers achieve five-
coordination through bridging phenolate ligands.[4] A monomeric, planar form can be obtained
by crystallization from chloroform.[4] The presence of a coordinating solvent, such as pyridine,
can lead to the formation of a square-pyramidal adduct, Co(salen)(py), which is a key
intermediate in the oxygen-binding process in solution.[7]

Oxygen-Binding Mechanism

The most notable property of Salcomine is its reversible binding of molecular oxygen.[1] This
process is characterized by a distinct color change from red-brown to black upon oxygenation.
[6] The oxygen is released upon heating to approximately 65°C.[6]

In the solid state, the reaction is: 2 Co(salen) + Oz = [Co(salen)]202[4]

In the presence of a coordinating solvent (L), such as pyridine or dimethyl sulfoxide (DMSO),
the mechanism involves the formation of a 1:1 or 2:1 complex with oxygen.[4]

The reversible binding process can be visualized as follows:

Figure 1. Reversible Oxygen Binding by Salcomine

Co(salen) (Active Form) Oz (Molecular Oxygen) Heat (>65°C)

[Co(salen)]202 (Oxygenated Complex)
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Caption: Reversible oxygen binding by Salcomine.

Experimental Protocols
Synthesis of Salcomine (Inactive Form)

This protocol is adapted from procedures described for the synthesis of Co(salen).

Materials:

Salicylaldehyde

Ethylenediamine

Ethanol (95%)

Cobalt(ll) acetate tetrahydrate

Water

Procedure:

o Preparation of the Salen Ligand (salenH2):

[e]

In a round-bottom flask, dissolve salicylaldehyde (2 molar equivalents) in boiling ethanol.

[e]

Slowly add ethylenediamine (1 molar equivalent) to the boiling solution.

o

A bright yellow crystalline precipitate of salenHz will form.

[¢]

Cool the mixture and collect the crystals by filtration.
o Synthesis of Co(salen):

o This part of the synthesis is air-sensitive and should be performed under an inert
atmosphere (e.g., nitrogen).

o Add the prepared salenH: to a round-bottom flask with a stir bar and reflux condenser.
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o In a separate flask, dissolve cobalt(ll) acetate tetrahydrate in water.
o Flush both flasks with nitrogen.
o Add degassed ethanol to the salenHz and swirl to dissolve.

o Using a syringe, add the cobalt acetate solution to the ethanolic solution of salenHz. A
brown, gelatinous precipitate of the "active" complex will form.

o Heat the reaction mixture at reflux for approximately 1 hour. During this time, the brown
precipitate will convert to the brick-red "inactive" complex.

o Cool the solution to room temperature.

o Collect the crystals by filtration in the air, wash with ice-cold ethanol, and dry in a
desiccator.
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Figure 2. Synthesis Workflow for Salcomine
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Caption: Synthesis workflow for Salcomine.
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Measurement of Oxygen Uptake

This experiment measures the volume of oxygen absorbed by a solution of Salcomine in a

non-coordinating solvent like dimethyl sulfoxide (DMSO).

Materials:

Finely ground Salcomine

Dimethyl sulfoxide (DMSOQO)

Side-arm test tube or filter flask

Gas burette or manometer setup

Oxygen source

Procedure:

Accurately weigh a sample of finely ground Salcomine (50-100 mg) and place it in a side-
arm test tube.

Place a small test tube containing a measured volume of DMSO inside the side-arm test
tube, ensuring no mixing occurs.

Connect the side-arm test tube to a gas burette or manometer filled with water.
Flush the apparatus with oxygen.

Equalize the water levels in the burette/manometer to ensure the internal pressure is
atmospheric and record the initial volume.

Tilt the side-arm test tube to allow the DMSO to dissolve the Salcomine.

As oxygen is absorbed by the solution, the water level in the graduated tube of the burette
will rise.

Record the change in volume over time (e.g., every two minutes) until no further change is
observed.
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¢ The total volume of oxygen absorbed can be used to calculate the moles of Oz taken up per
mole of Co(salen), helping to determine if a 1:1 or 2:1 complex is formed.

Figure 3. Experimental Workflow for Oxygen Uptake Measurement
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Caption: Workflow for oxygen uptake measurement.

Applications

The primary application of Salcomine and its derivatives stems from their ability to act as
oxygen carriers.[6] This has led to research into their use for oxygen separation and storage.[1]
Furthermore, Salcomine is an effective catalyst for various oxidation reactions.[4] It catalyzes
the oxidation of 2,6-disubstituted phenols by dioxygen and can increase the rate of oxidation of
amines to nitro compounds by peroxides.[4][6] Its catalytic properties make it a subject of
interest in synthetic organic chemistry.

Safety and Handling

Salcomine may cause skin, eye, and respiratory tract irritation.[3] It is recommended to handle
this compound with appropriate personal protective equipment, including gloves and safety
glasses.[5] It should be stored in a cool, dry place under an inert atmosphere.[8]

Conclusion

Salcomine is a fundamentally important coordination complex with well-defined properties that
make it a valuable tool in both academic research and industrial applications. Its
straightforward synthesis, coupled with its unique and reversible oxygen-binding capability,
ensures its continued relevance in the fields of catalysis, materials science, and bioinorganic
chemistry. This guide provides a foundational understanding and practical protocols to facilitate
further investigation and application of this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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